Cas no 13688-82-9 (Phosphonic acid, methyl-, mono(2-ethylhexyl) ester)

Phosphonic acid, methyl-, mono(2-ethylhexyl) ester structure
13688-82-9 structure
Product Name:Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
CAS No:13688-82-9
MF:C9H20O3P
MW:207.22706413269
CID:1249812
PubChem ID:71354452
Update Time:2025-04-20

Phosphonic acid, methyl-, mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
    • 2-ethylhexoxy(methyl)phosphinate
    • 2-ETHYLHEXYL METHYLPHOSPHONATE
    • DTXSID10778985
    • 13688-82-9
    • NBJYMLJVPOYQDR-UHFFFAOYSA-M
    • Inchi: 1S/C9H21O3P/c1-4-6-7-9(5-2)8-12-13(3,10)11/h9H,4-8H2,1-3H3,(H,10,11)/p-1
    • InChI Key: NBJYMLJVPOYQDR-UHFFFAOYSA-M
    • SMILES: P(C)(=O)([O-])OCC(CC)CCCC

Computed Properties

  • Exact Mass: 207.1151
  • Monoisotopic Mass: 207.11500649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.36
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